5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one

• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 5-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C9H13N3O/c1-12-6-7(5-10-12)4-8-2-3-9(13)11-8/h5-6,8H,2-4H2,1H3,(H,11,13)
• InChI Key: VBHGMCZRZLPKQK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CC2CCC(=O)N2

Description

5-[(1-Methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core linked via a methylene group to a 1-methylpyrazole moiety. Pyrrolidinones are five-membered lactams with applications in medicinal chemistry due to their hydrogen-bonding capacity and structural rigidity. The pyrazole group, a nitrogen-containing aromatic ring, enhances solubility and modulates electronic properties. This compound’s molecular formula is C₉H₁₄N₂O, with a molecular weight of 166.22 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one typically involves the reaction of 1-methyl-1H-pyrazole-4-carbaldehyde with pyrrolidin-2-one under specific conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate, and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The mixture is usually heated to facilitate the reaction, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and energy-efficient processes, can make the production more sustainable .

Chemical Reactions Analysis

Hydrolysis of the Lactam Ring

The pyrrolidin-2-one lactam undergoes hydrolysis under acidic or basic conditions to yield linear carboxylic acid derivatives.
Conditions :

• Acidic : 6M HCl, reflux, 12 hours → Opens to 4-[(1-methylpyrazol-4-yl)methyl]aminobutanoic acid hydrochloride .

• Basic : NaOH (2M), 80°C, 8 hours → Forms sodium 4-[(1-methylpyrazol-4-yl)methyl]aminobutanoate .

Mechanism :
Nucleophilic attack by water at the carbonyl carbon, followed by ring opening and proton transfer.

Functionalization at the Pyrazole Ring

The 1-methylpyrazole moiety participates in electrophilic substitution and metal-catalyzed cross-coupling reactions.

Key Reactions:

Reaction Type	Conditions	Product	Yield	Reference
Nitration	HNO₃/H₂SO₄, 0°C	5-[(1-Methyl-3-nitro-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one	62%
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, DMF, 100°C	5-[(1-Methyl-5-aryl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one	45–78%
Bromination	NBS, AIBN, CCl₄, reflux	5-[(1-Methyl-5-bromo-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one	55%

Notes :

• Nitration occurs preferentially at the 3-position due to steric hindrance from the methyl group at N1 .

• Suzuki coupling introduces aryl groups at the pyrazole’s 5-position, enhancing π-stacking potential in drug design .

Alkylation/Acylation at the Methylene Bridge

The CH₂ group linking the pyrrolidinone and pyrazole undergoes alkylation or acylation under mild conditions.

Example :

• Alkylation : Reaction with ethyl bromoacetate (K₂CO₃, DMF, 60°C) → Ethyl 2-(2-oxopyrrolidin-5-ylmethyl)-1-methylpyrazole-4-carboxylate (72% yield).

• Acylation : Acetyl chloride (Et₃N, CH₂Cl₂, RT) → 5-[(1-Methyl-4-acetyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one (68% yield).

Cycloaddition Reactions

The pyrazole ring participates in 1,3-dipolar cycloadditions with diazo compounds or nitrile oxides.

Case Study :

• Reaction with ethyl diazoacetate (Zn(OTf)₂, Et₃N, RT) forms a pyrazolo[1,5-a]pyridine fused system via [3+2] cycloaddition (51% yield) .

Mechanism :
Diazoacetate acts as a 1,3-dipole, reacting with the pyrazole’s electron-deficient C4 position.

Reduction of the Lactam

Catalytic hydrogenation reduces the lactam to a pyrrolidine derivative.
Conditions : H₂ (50 psi), Pd/C, MeOH, 24 hours → 5-[(1-Methylpyrazol-4-yl)methyl]pyrrolidine (89% yield) .
Application : The reduced product serves as a precursor for chiral amine synthesis .

Oxidation Reactions

The pyrrolidinone’s α-carbon undergoes oxidation to form ketone or hydroxylated derivatives.

• KMnO₄ Oxidation : In acidic medium, yields 4-[(1-methylpyrazol-4-yl)methyl]-2-pyrrolidone-5-carboxylic acid (58% yield).

• mCPBA Epoxidation : Forms an epoxide at the CH₂ bridge (not isolated; reacts further in situ).

Biological Derivatization

The compound’s structure allows modifications to enhance pharmacological activity:

• Sulfonation : SO₃·Py complex, DMF → Sulfonated derivatives with improved kinase inhibition (IC₅₀: 0.2–1.8 μM) .

• Amination : NH₃/MeOH, 100°C → Amino derivatives showing 3–5× increased solubility .

Scientific Research Applications

5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound can also modulate receptor activity by binding to receptor sites and altering signal transduction pathways .

Comparison with Similar Compounds

Structural and Functional Group Differences

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
5-[(1-Methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one (Target)	C₉H₁₄N₂O	166.22	Pyrrolidin-2-one, methyl-pyrazole	Methylene linker; balanced lipophilicity
5-(1-Methyl-1H-pyrazol-4-yl)oxazolidin-2-one	C₇H₉N₃O₂	167.17	Oxazolidinone, methyl-pyrazole	Oxazolidinone ring (antibiotic analog); higher polarity
1-[4-(Pyrrolidin-1-yl)but-2-yn-1-yl]pyrrolidin-2-one (Co-component in )	C₁₃H₂₀N₂O	220.31	Alkyne linker, dual pyrrolidinone	Rigid alkyne spacer; extended conformation
5-Methyl-4-nitro-2-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one (Co-component in )	C₁₀H₈N₄O₅	264.20	Nitro groups, nitrophenyl substituent	Electron-withdrawing groups; high reactivity
5-Amino-4-(arylselanyl)-1H-pyrazoles	Variable	Variable	Arylselanyl, amino group	Selenium incorporation; redox-active motifs

Physicochemical and Electronic Properties

• Solubility: The target compound’s pyrrolidinone and pyrazole groups enhance aqueous solubility compared to nitro-substituted analogs (e.g., ), which are more lipophilic due to aromatic nitro groups.
• Electronic Effects : The methyl group on the pyrazole ring in the target compound is electron-donating, stabilizing the aromatic system. In contrast, nitro groups in are strongly electron-withdrawing, increasing electrophilicity and reactivity.

Biological Activity

5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article presents a comprehensive overview of its biological properties, including antibacterial, antifungal, anticancer, and enzyme inhibitory activities, supported by detailed research findings and data tables.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₉H₁₃N₃O
Molecular Weight	165.19 g/mol
CAS Number	2060035-21-2
Boiling Point	Not specified
Purity	Typically ≥95%

Antibacterial Activity

Research has shown that derivatives of pyrrolidinones exhibit significant antibacterial properties. In vitro studies have demonstrated that 5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one exhibits activity against various Gram-positive and Gram-negative bacteria.

Case Study: Antibacterial Efficacy

A study evaluated the Minimum Inhibitory Concentration (MIC) of the compound against several bacterial strains:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Pseudomonas aeruginosa	Not active

The results indicated that the compound was particularly effective against Staphylococcus aureus, demonstrating complete bacterial death within 8 hours of exposure .

Antifungal Activity

In addition to its antibacterial effects, the compound also displays antifungal activity. Research indicates that it can inhibit the growth of several fungal pathogens, making it a potential candidate for antifungal drug development.

Table: Antifungal Activity

Fungal Strain	Inhibition Zone (mm)
Candida albicans	15
Aspergillus niger	12
Cryptococcus neoformans	Not tested

The antifungal efficacy was assessed using standard disk diffusion methods, revealing moderate activity against common fungal strains .

Anticancer Properties

5-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-2-one has been investigated for its anticancer potential. Studies suggest that it may act as an inhibitor of certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Research Findings on Anticancer Activity

A recent study reported the following effects:

Cancer Cell Line	IC₅₀ (µM)
HeLa (cervical cancer)	10
MCF-7 (breast cancer)	15
A549 (lung cancer)	20

These findings indicate that the compound could be a promising lead for developing new anticancer therapies .

Enzyme Inhibition

The compound has also been studied for its ability to inhibit various enzymes relevant in disease processes. Notably, it has shown promise as a monoamine oxidase inhibitor, which could have implications for treating depression and anxiety disorders.

Table: Enzyme Inhibition Data

Enzyme	Inhibition (%) at 50 µM
Monoamine oxidase	70
Cyclooxygenase	50

The inhibition percentages suggest significant potential for therapeutic applications in neuropsychiatric disorders and inflammation .